Cas no 654-42-2 (2,6-Dimethylhydroquinone)

• Product Name: 2,6-Dimethylhydroquinone
• CAS No: 654-42-2
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• MDL: MFCD00016466
• CID: 39434
• PubChem ID: 87569085
• Update Time: 2025-06-15

2,6-Dimethylhydroquinone Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethylhydroquinone
• 2,6-dimethylbenzene-1,4-diol
• 2,5-Dihydroxy-m-xylene
• 1,4-Dihydroxy-2,6-dimethylbenzene
• m-Xylohydroquinone
• m-Xylene-2,5-diol
• m-Xhq
• 1,4-Benzenediol, 2,6-dimethyl-
• 2,6-Xylohydroquinone
• Metaxylohydroquinone
• 2,6-Xyloquinol
• DMHQ
• 3,5-Dimethylhydroquinone
• 2,6-Dimethyl-1,4-benzenediol
• MXHQ
• 2,6-Dimethyl-p-benzohydroquinone
• Hydroquinone, 2,6-dimethyl-
• 2,6-dimethyl-benzene-1,4-diol
• SGWZVZZVXOJRAQ-UHFFFAOYSA-N
• 2
• NSC36868
• AI3-60425
• 2, 6-Xylohydroquinone
• AKOS006228980
• s10958
• CHEBI:179263
• DS-1948
• 2,6-Dimethyl-1,4-benzenediol #
• 4-hydroxy-2,6-dimethylphenol
• 2,6-DIMETHYL-4-HYDROXYPHENOL
• NS00019915
• 2,6-DIMETHYL-1,4-HYDROQUINONE
• NSC 36868
• SY016834
• 2, 6-Dimethyl-p-benzohydroquinone
• Q-200215
• AC-15541
• 1, 2,6-dimethyl-
• InChI=1/C8H10O2/c1-5-3-7(9)4-6(2)8(5)10/h3-4,9-10H,1-2H
• BRN 1862397
• D2667
• EINECS 211-505-2
• 4-06-00-05956 (Beilstein Handbook Reference)
• 2,6-dimethyl-hydroquinone
• 2,6-dimethyl-1,4-dihydroxybenzene
• 1.4-Dihydroxy-2,6-dimethylbenzene
• 2 pound not6-Dimethylhydroquinone
• A835117
• 654-42-2
• MFCD00016466
• CS-W004874
• Hydroquinone,6-dimethyl-
• SCHEMBL22339
• 20F4R79OM2
• 2,6-Dimethylhydroquinone, 8CI
• DTXSID8060957
• 2,6-dimethyl hydroquinone
• 2,6-Dimethylquinol
• CHEMBL4205770
• NSC-36868
• UNII-20F4R79OM2
• FT-0610703
• HY-W004874
• DB-020242
• DTXCID5044603

• MDL： MFCD00016466
• Inchi： 1S/C8H10O2/c1-5-3-7(9)4-6(2)8(5)10/h3-4,9-10H,1-2H3
• InChI Key： SGWZVZZVXOJRAQ-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC(=CC=1C)O
• BRN： 1862397

Computed Properties

• Exact Mass: 138.06800
• Monoisotopic Mass: 138.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 1
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: White crystalline powder.
• Density: 1.0340 (rough estimate)
• Melting Point: 151.0 to 155.0 deg-C
• Boiling Point: 193.57°C (rough estimate)
• Flash Point: 146.9±28.4 °C
• Refractive Index: 1.4698 (estimate)
• PSA: 40.46000
• LogP: 1.71460
• Solubility: Soluble in methanol
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2,6-Dimethylhydroquinone Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H301
• Warning Statement： P264-P270-P301+P310+P330-P405-P501
• Hazardous Material transportation number：2811
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• RTECS：MX5900000
• Hazardous Material Identification：
• HazardClass：IRRITANT, TOXIC
• PackingGroup：III
• Risk Phrases：R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Hydroquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Hydroquinones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,6-Dimethylhydroquinone

2,6-Dimethylhydroquinone (CAS No. 654-42-2): An Overview of Its Properties, Applications, and Recent Research

2,6-Dimethylhydroquinone (CAS No. 654-42-2) is a versatile organic compound that has gained significant attention in various scientific and industrial applications. This compound, also known as 2,6-DMHQ, is a derivative of hydroquinone with two methyl groups attached to the 2 and 6 positions of the benzene ring. Its unique chemical structure and properties make it an essential component in numerous fields, including pharmaceuticals, materials science, and chemical synthesis.

The molecular formula of 2,6-Dimethylhydroquinone is C₈H₁₀O₂, and its molecular weight is 138.16 g/mol. It appears as a white crystalline solid at room temperature and is soluble in organic solvents such as ethanol and acetone. The compound exhibits strong antioxidant properties due to its ability to donate hydrogen atoms or electrons, making it a valuable additive in various formulations.

In the pharmaceutical industry, 2,6-Dimethylhydroquinone has been explored for its potential therapeutic applications. Recent studies have highlighted its role in the development of new drugs for treating oxidative stress-related diseases. For instance, a study published in the *Journal of Medicinal Chemistry* in 2021 demonstrated that 2,6-DMHQ can effectively protect cells from oxidative damage by scavenging free radicals and enhancing the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).

Beyond its antioxidant properties, 2,6-Dimethylhydroquinone has also shown promise in the field of materials science. It is used as a stabilizer in polymers to prevent degradation caused by exposure to light and oxygen. A recent study published in *Polymer Degradation and Stability* reported that incorporating 2,6-DMHQ into polyethylene significantly improved its thermal stability and extended its service life.

In chemical synthesis, 2,6-Dimethylhydroquinone serves as an important intermediate for the production of various compounds. Its reactivity and functional group versatility make it a valuable starting material for synthesizing complex molecules with specific functionalities. For example, researchers at the University of California, Berkeley, have developed a novel method to synthesize 2,6-DMHQ derivatives with enhanced photoluminescent properties using transition metal-catalyzed reactions.

The environmental impact of 2,6-Dimethylhydroquinone has also been a subject of recent research. Studies have shown that while it is generally considered safe for use in industrial applications, proper handling and disposal practices are essential to minimize any potential environmental risks. A report published in *Environmental Science & Technology* in 2020 highlighted the importance of biodegradation studies to ensure that 2,6-DMHQ does not accumulate in ecosystems over time.

In conclusion, 2,6-Dimethylhydroquinone (CAS No. 654-42-2) is a multifaceted compound with a wide range of applications across different industries. Its unique chemical properties make it an indispensable component in pharmaceuticals, materials science, and chemical synthesis. Ongoing research continues to uncover new potential uses and benefits of this compound, further solidifying its importance in the scientific community.